4-ethyl-N-(4-ethylphenyl)-4,5-dihydro-1,3-thiazol-2-amine

• IUPAC Name: 4-ethyl-N-(4-ethylphenyl)-4,5-dihydro-1,3-thiazol-2-amine
• InChI: InChI=1S/C13H18N2S/c1-3-10-5-7-12(8-6-10)15-13-14-11(4-2)9-16-13/h5-8,11H,3-4,9H2,1-2H3,(H,14,15)
• InChI Key: IOULONIGCOQTQK-UHFFFAOYSA-N
• Canonical SMILES: CCC1CSC(=N1)NC2=CC=C(C=C2)CC
• Molecular Formula: C13H18N2S
• Molecular Weight: 234.36 g/mol
• CAS No.: 380349-33-7

Description

4-ethyl-N-(4-ethylphenyl)-4,5-dihydro-1,3-thiazol-2-amine, otherwise known as 4-ENPT, is a synthetic organic compound which has been used in a variety of scientific research applications, including those related to drug discovery and development. It is a member of the thiazole family of compounds and has been found to have a range of biochemical and physiological effects in laboratory experiments.

Scientific Research Applications

Antimicrobial Activities

Thiazole derivatives have been studied for their potential antimicrobial activities. For instance, the synthesis of various thiazole derivatives and their evaluation against bacterial and fungal isolates demonstrated significant antimicrobial properties (Wardkhan et al., 2008). These findings suggest that 4-ethyl-N-(4-ethylphenyl)-4,5-dihydro-1,3-thiazol-2-amine could potentially exhibit similar antimicrobial effects.

Synthesis and Characterization

Several studies have focused on the synthesis and characterization of thiazole derivatives. For instance, a study detailed the synthesis of a related compound, ethyl 3,5-dimethyl-4-[(4-phenyl-1,3-thiazol-2-yl)carbamoyl]-1H-pyrrole-2-carboxylate, providing insights into its structural and spectroscopic properties (Idhayadhulla et al., 2010). This knowledge can be instrumental in understanding the properties of this compound.

Biological Activities

Thiazole compounds have been explored for their biological activities. A study on the synthesis of novel N-arylthiazole-2-amines revealed their inhibition activities towards enzymes like α-glucosidase and β-glucosidase, indicating potential therapeutic applications (Babar et al., 2017). These findings could be relevant to the biological activities of this compound.

Anticancer Potential

Some thiazole derivatives have been synthesized and evaluated for their anticancer activities. For example, a study synthesized arylazothiazoles and thiadiazoles, which demonstrated promising activity against cancer cell lines (Gomha et al., 2015). This suggests that this compound might also hold potential in cancer research.

Structural Analysis

Structural and molecular analysis of thiazole derivatives has been a subject of research. A study involving the synthesis and crystallographic analysis of aminothiazole derivatives provides valuable insights into their structural properties, which are essential for understanding the behavior and potential applications of similar compounds (Adeel et al., 2017).